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Compound of Interest

Compound Name: 2-Furylacetone

Cat. No.: B1296154 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2-Furylacetone in a laboratory setting. It is intended for

researchers, scientists, and drug development professionals to ensure safe handling and

minimize exposure risks.

Chemical Identifier:

Name: 2-Furylacetone

Synonyms: 1-(2-Furanyl)-2-propanone, 2-Acetylfuran methyl ketone

CAS Number: 6975-60-6

Hazard Summary: 2-Furylacetone is classified as a hazardous chemical.[1][2][3] It is harmful if

swallowed, toxic in contact with skin, and may be fatal if inhaled.[2][3] It causes serious eye

irritation and may cause skin and respiratory irritation.[1][4][5] It is a combustible liquid and has

a noticeable stench.[1][3]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent exposure. The following table

summarizes the required PPE for handling 2-Furylacetone.
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Protection Type Required PPE
Specifications & Best
Practices

Eye and Face Protection
Chemical splash goggles and

a face shield

Goggles must meet ANSI

Z87.1 standards. A face shield

should be worn over goggles,

especially when there is a risk

of splashing.[6]

Skin and Body Protection
Chemical-resistant lab coat

and disposable gloves

A flame-resistant lab coat is

recommended.[7] Wear

compatible chemical-resistant

gloves (e.g., nitrile) to prevent

skin exposure.[2] Always

inspect gloves before use and

change them immediately

upon contamination.

Respiratory Protection
Use in a certified chemical

fume hood

All handling of 2-Furylacetone

should be conducted in a well-

ventilated laboratory, inside a

certified chemical fume hood to

minimize inhalation exposure.

[3][7] If a fume hood is not

available or if there is a risk of

exceeding exposure limits, a

NIOSH-approved respirator

with an appropriate cartridge

should be used.[8]

Footwear Closed-toe shoes
Shoes must cover the entire

foot to protect against spills.[7]

Operational Plan: Step-by-Step Handling Procedure
1. Preparation and Handling:

Before handling, ensure all necessary PPE is correctly worn.[7]
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Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[1][3]

Conduct all manipulations of 2-Furylacetone within a certified chemical fume hood to

prevent inhalation of vapors.[3][7]

Ground all equipment to prevent static discharge, as the vapor may form explosive mixtures

with air.

Avoid contact with skin and eyes. In case of contact, immediately follow the first aid

procedures outlined below.[2]

Do not eat, drink, or smoke in the handling area.[3]

2. Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2][3]

Keep away from heat, sparks, open flames, and hot surfaces.[3]

Store locked up.[3]

Incompatible materials include strong oxidizing agents, strong bases, and strong reducing

agents.[3]

Emergency and First Aid Measures
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Exposure Route First Aid Procedure

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing. If breathing is difficult

or has stopped, administer artificial respiration.

Immediately call a POISON CENTER or doctor.

[2][3]

Skin Contact

Take off immediately all contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. If skin irritation

persists, call a physician.[1][2][3]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes.

Immediately call a POISON CENTER or doctor.

[1][2][3]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Immediately call a POISON CENTER or

doctor.[3][8]

Disposal Plan
All waste containing 2-Furylacetone must be treated as hazardous waste.

1. Waste Segregation and Collection:

Designated Waste Container: All waste containing 2-Furylacetone, including residual

amounts in empty containers, contaminated PPE (gloves, etc.), and absorbent materials

used for spills, must be collected in a designated and properly labeled hazardous waste

container.

Labeling: The container must be clearly labeled as "Hazardous Waste" and include the name

"2-Furylacetone".

2. Disposal Procedure:
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Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, and national regulations.[1][3]

Do not dispose of down the drain or into the environment.[2]

Chemical waste generators must consult local, regional, and national hazardous waste

regulations to ensure complete and accurate classification.[3]

Quantitative Data Summary
Property Value

Appearance Pale yellow to yellow clear liquid

Melting Point 28 - 30 °C (82.4 - 86 °F)[4]

Boiling Point 179 - 180 °C (354.2 - 356 °F) at 760 mmHg[4]

Flash Point 65 °C (149 °F) - closed cup[4]

Specific Gravity 1.074 - 1.080 @ 25 °C[4]

Vapor Pressure 0.938 mmHg @ 25 °C (estimated)[4]

Experimental Workflow
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Workflow for Handling 2-Furylacetone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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